Cas no 1261890-01-0 (5-(5-Cyano-2-fluorophenyl)-3-methylphenol)

• Product Name: 5-(5-Cyano-2-fluorophenyl)-3-methylphenol
• CAS No: 1261890-01-0
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD18313216
• CID: 2761520
• PubChem ID: 53218908
• Update Time: 2025-10-24

5-(5-Cyano-2-fluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID30683805
• 5-(5-Cyano-2-fluorophenyl)-3-methylphenol, 95%
• 1261890-01-0
• 6-Fluoro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carbonitrile
• 5-(5-CYANO-2-FLUOROPHENYL)-3-METHYLPHENOL
• MFCD18313216
• 5-(5-Cyano-2-fluorophenyl)-3-methylphenol

• MDL： MFCD18313216
• Inchi： 1S/C14H10FNO/c1-9-4-11(7-12(17)5-9)13-6-10(8-16)2-3-14(13)15/h2-7,17H,1H3
• InChI Key： PUZYAQFWLQTPAS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 227.075
• Monoisotopic Mass: 227.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(5-Cyano-2-fluorophenyl)-3-methylphenol

Introduction to 5-(5-Cyano-2-fluorophenyl)-3-methylphenol (CAS No. 1261890-01-0)

5-(5-Cyano-2-fluorophenyl)-3-methylphenol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261890-01-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this phenolic derivative incorporates both cyano and fluoro substituents, which are known to enhance its pharmacological activity and selectivity.

The presence of a cyano group at the 5-position of the phenyl ring and a methyl group at the 3-position introduces specific electronic and steric effects that are crucial for its biological activity. These substituents contribute to the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing new pharmaceuticals that leverage advanced chemical scaffolds. The compound 5-(5-Cyano-2-fluorophenyl)-3-methylphenol exemplifies this trend, as it combines elements that have been previously explored in medicinal chemistry but in a novel configuration. This configuration may lead to enhanced binding affinity and reduced side effects compared to existing treatments.

The fluoro substituent in the 2-position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, lipophilicity, and binding interactions with biological targets. The combination of cyano and fluoro groups in this compound suggests a multifaceted approach to modulating biological pathways, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of phenolic compounds in pharmaceutical development. These compounds often exhibit antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for treating various diseases. The specific arrangement of functional groups in 5-(5-Cyano-2-fluorophenyl)-3-methylphenol may contribute to its unique pharmacological profile, potentially offering benefits over more conventional therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These methods are essential for achieving the complex structure of the compound while maintaining its biological activity.

Evaluation of the pharmacological properties of 5-(5-Cyano-2-fluorophenyl)-3-methylphenol has begun in several academic and industrial laboratories. Preliminary data suggest that it may exhibit significant activity against certain enzymes and receptors involved in disease pathways. Further preclinical studies are necessary to fully elucidate its therapeutic potential and safety profile.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel compounds like 5-(5-Cyano-2-fluorophenyl)-3-methylphenol. These tools allow researchers to predict molecular interactions and optimize drug candidates more efficiently than traditional methods alone. The use of such technologies is likely to play a crucial role in advancing the development of this compound into a viable therapeutic agent.

The environmental impact of pharmaceutical compounds is also an important consideration during their development. Efforts are being made to design molecules that are biodegradable and have minimal ecological footprint. The structural features of 5-(5-Cyano-2-fluorophenyl)-3-methylphenol have been carefully evaluated to ensure they align with these sustainability goals.

In conclusion, 5-(5-Cyano-2-fluorophenyl)-3-methylphenol represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will be instrumental in addressing unmet medical needs.